6,7-Dimethoxy-N-phenylquinazolin-4-amine
6,7-Dimethoxy-N-phenylquinazolin-4-amine
WHI-P258 is a Janus kinase 3 inhibitor. WHI-P131 may provide the basis for the design of new treatment strategies against acute lymphoblastic leukemia, the most common form of childhood cancer.
Brand Name:
Vulcanchem
CAS No.:
21561-09-1
VCID:
VC0547160
InChI:
InChI=1S/C16H15N3O2/c1-20-14-8-12-13(9-15(14)21-2)17-10-18-16(12)19-11-6-4-3-5-7-11/h3-10H,1-2H3,(H,17,18,19)
SMILES:
COC1=C(C=C2C(=C1)C(=NC=N2)NC3=CC=CC=C3)OC
Molecular Formula:
C16H15N3O2
Molecular Weight:
281.31 g/mol
6,7-Dimethoxy-N-phenylquinazolin-4-amine
CAS No.: 21561-09-1
Inhibitors
VCID: VC0547160
Molecular Formula: C16H15N3O2
Molecular Weight: 281.31 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 21561-09-1 |
|---|---|
| Product Name | 6,7-Dimethoxy-N-phenylquinazolin-4-amine |
| Molecular Formula | C16H15N3O2 |
| Molecular Weight | 281.31 g/mol |
| IUPAC Name | 6,7-dimethoxy-N-phenylquinazolin-4-amine |
| Standard InChI | InChI=1S/C16H15N3O2/c1-20-14-8-12-13(9-15(14)21-2)17-10-18-16(12)19-11-6-4-3-5-7-11/h3-10H,1-2H3,(H,17,18,19) |
| Standard InChIKey | MJKCGAHOCZLYDG-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C2C(=C1)C(=NC=N2)NC3=CC=CC=C3)OC |
| Canonical SMILES | COC1=C(C=C2C(=C1)C(=NC=N2)NC3=CC=CC=C3)OC |
| Appearance | Solid powder |
| Description | WHI-P258 is a Janus kinase 3 inhibitor. WHI-P131 may provide the basis for the design of new treatment strategies against acute lymphoblastic leukemia, the most common form of childhood cancer. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | WHI-P258; WHI-P 258; WHI-P-258; WHIP 258 |
| Reference | 1: Sudbeck EA, Liu XP, Narla RK, Mahajan S, Ghosh S, Mao C, Uckun FM. Structure-based design of specific inhibitors of Janus kinase 3 as apoptosis-inducing antileukemic agents. Clin Cancer Res. 1999 Jun;5(6):1569-82. PubMed PMID: 10389946. |
| PubChem Compound | 3798 |
| Last Modified | Nov 11 2021 |
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